Cas no 76489-66-2 (Cyclohexanecarboxaldehyde,4-(4-methylpentyl)-)

• Product Name: Cyclohexanecarboxaldehyde,4-(4-methylpentyl)-
• CAS No: 76489-66-2
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 573157
• PubChem ID: 3018661
• Update Time: 2025-04-19

Cyclohexanecarboxaldehyde,4-(4-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde,4-(4-methylpentyl)-
• 4-(4-Methylpentyl)cyclohexanecarbaldehyde
• 4-(4-methylpentyl)cyclohexane-1-carbaldehyde
• SCHEMBL1532254
• NS00058751
• 76489-66-2
• EINECS 278-478-7
• DTXSID40997864

• Inchi： 1S/C13H24O/c1-11(2)4-3-5-12-6-8-13(10-14)9-7-12/h10-13H,3-9H2,1-2H3
• InChI Key： IFDRPWDMFYPZLB-UHFFFAOYSA-N
• SMILES： O=CC1CCC(CCCC(C)C)CC1

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.5

Experimental Properties

• Density: 0.904
• Boiling Point: 267.9°C at 760 mmHg
• Flash Point: 93.8°C
• Refractive Index: 1.484
• PSA: 17.07